Cas no 858008-34-1 (5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride)

• Product Name: 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride
• CAS No: 858008-34-1
• MF: C₂H₃Cl₂N₃S
• MW: 172.036316156387
• CID: 6630493
• PubChem ID: 92133609
• Update Time: 2025-05-20

5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride
• 858008-34-1
• 5-Chloro-1,3,4-thiadiazol-2-aminehydrochloride

• Inchi： 1S/C2H2ClN3S.ClH/c3-1-5-6-2(4)7-1;/h(H2,4,6);1H
• InChI Key： GKXGQYXHFJPDEO-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(N)S1.Cl

Computed Properties

• Exact Mass: 170.9424737g/mol
• Monoisotopic Mass: 170.9424737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Additional information on 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride

Introduction to 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride (CAS No. 858008-34-1) and Its Emerging Applications in Chemical Biology

5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride, identified by the chemical compound identifier CAS No. 858008-34-1, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic molecule, characterized by its thiadiazole core structure and a chloro substituent at the 5-position, has garnered attention due to its versatile reactivity and potential applications in drug discovery and molecular targeting.

The thiadiazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. It is frequently incorporated into pharmacophores due to its ability to engage with various biological targets, including enzymes and receptors. The presence of the chloro group at the 5-position of the thiadiazole ring enhances the electrophilicity of the molecule, making it a valuable intermediate for further functionalization. This property is particularly useful in synthesizing more complex derivatives that can exhibit enhanced binding affinity or selectivity.

The hydrochloride salt form of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride improves its solubility in aqueous media, facilitating its use in biochemical assays and pharmaceutical formulations. This solubility advantage is critical for drug development, as it allows for easier administration and improved bioavailability. Furthermore, the hydrochloride salt form often enhances the stability of the active compound, ensuring consistent performance in both laboratory and clinical settings.

Recent advancements in chemical biology have highlighted the importance of thiadiazole derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that compounds bearing a thiadiazole moiety can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride derivative has shown promise in preclinical models as a potential inhibitor of COX-2, which is implicated in pain and inflammation.

In addition to its anti-inflammatory potential, this compound has been explored for its antimicrobial properties. The chloro substituent on the thiadiazole ring contributes to its ability to disrupt bacterial cell membranes by interfering with essential metabolic pathways. Preliminary studies have indicated that derivatives of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride exhibit activity against Gram-positive bacteria, making them candidates for developing novel antimicrobial agents to combat drug-resistant strains.

The structural versatility of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride also allows for further derivatization to target other disease mechanisms. For example, modifications at the 2-amino position can introduce additional functional groups that enhance binding interactions with specific protein targets. This flexibility has led to interest in using this compound as a scaffold for kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One particularly intriguing application lies in its potential role as a chemosensitizer. By modulating the activity of efflux pumps or enhancing DNA damage response pathways, thiadiazole derivatives like 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride may improve the efficacy of conventional chemotherapeutic agents. This concept has been explored in combination therapies aimed at overcoming multidrug resistance in cancer treatment.

The synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic routes typically begin with readily available precursors such as maleic hydrazide or thioamides. The introduction of the chloro group is often achieved through chlorination reactions using reagents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). The final conversion to the hydrochloride salt ensures stability and solubility while preserving the pharmacological activity of the core structure.

Evaluation of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride involves rigorous pharmacokinetic and toxicological studies to assess its safety profile and biodistribution. In vitro assays are conducted to determine its interaction with biological targets using techniques such as enzyme-linked immunosorbent assays (ELISAs) or surface plasmon resonance (SPR). These studies provide insights into its binding kinetics and affinity for potential therapeutic targets.

In vivo studies further refine our understanding of its biological activity by assessing efficacy and side effects in animal models. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T) are carefully monitored to ensure that the compound behaves favorably for clinical translation. Advances in computational modeling have also enabled virtual screening approaches to predict potential interactions between 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride and biological targets before experimental validation.

The growing interest in thiadiazole derivatives has spurred innovation in their application across multiple therapeutic areas. Researchers are exploring novel synthetic methodologies to expand libraries of these compounds while maintaining high yields and purity standards. Additionally， collaborations between academic institutions and pharmaceutical companies have accelerated progress by leveraging complementary expertise in medicinal chemistry and drug development.

Future directions for research on 5-Chloro-1,3,⁴-thiadiazol2-amine hydrochloride include investigating its role as a scaffold for next-generation therapeutics aimed at modulating complex biological networks. By integrating insights from genomics、proteomics、and metabolomics，scientists aim to develop personalized medicine approaches where thiadiazole-based compounds are tailored to individual patient profiles。